![molecular formula C14H9Cl2F3N2O B5200661 N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea CAS No. 1763-79-7](/img/structure/B5200661.png)
N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea
Overview
Description
N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea, also known as Diuron, is a herbicide that has been widely used in agriculture for weed control. It belongs to the family of substituted ureas, which are known for their ability to inhibit photosynthesis in plants. Diuron is a white crystalline solid that is slightly soluble in water and highly soluble in organic solvents.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea involves the inhibition of photosynthesis in plants. Specifically, it targets the photosystem II complex, which is responsible for the light-dependent reactions of photosynthesis. This compound binds to the D1 protein in the photosystem II complex, which prevents the transfer of electrons from water to plastoquinone. This results in the accumulation of reactive oxygen species, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants. It inhibits the uptake of carbon dioxide and the production of oxygen, which are essential for photosynthesis. It also disrupts the synthesis of chlorophyll, which is necessary for the absorption of light energy. In addition, this compound has been shown to affect the growth and development of plants, including the formation of roots and shoots.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea in lab experiments is its high potency as a herbicide. This allows for the efficient control of weeds in experimental plots, which can improve the accuracy and reproducibility of results. However, one limitation of using this compound is its potential to affect non-target organisms, such as beneficial insects and microorganisms. Careful consideration must be given to the application rate and timing to minimize the impact on the environment.
Future Directions
There are several future directions for the research on N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea. One area of interest is the development of new formulations and delivery systems that can improve the efficacy and safety of the herbicide. Another area of research is the investigation of the potential of this compound as an antifungal and antiviral agent. Finally, there is a need for more studies on the environmental impact of this compound and its potential for bioaccumulation in the food chain.
Conclusion:
In conclusion, this compound is a herbicide that has been widely used in agriculture for weed control. Its mechanism of action involves the inhibition of photosynthesis in plants, which ultimately leads to their death. While this compound has been extensively studied for its herbicidal properties, there is still much to be learned about its potential as an antifungal and antiviral agent, as well as its impact on the environment.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea involves the reaction of 3-chloroaniline with 4-chloro-3-(trifluoromethyl)aniline in the presence of phosgene and a base. The resulting product is then treated with urea to yield this compound. The overall reaction can be represented as follows:
Scientific Research Applications
N-(3-chlorophenyl)-N'-[4-chloro-3-(trifluoromethyl)phenyl]urea has been extensively studied for its herbicidal properties. It has been shown to effectively control a wide range of weeds in various crops, including cotton, sugarcane, and citrus. In addition to its use as a herbicide, this compound has also been investigated for its potential as an antifungal and antiviral agent.
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2F3N2O/c15-8-2-1-3-9(6-8)20-13(22)21-10-4-5-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXEAPPGVYKYWEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80295710 | |
Record name | 1-(3-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1763-79-7 | |
Record name | NSC104500 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=104500 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(3-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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